![molecular formula C4H12Cl2N2O2 B6201217 3-amino-2-(aminomethyl)propanoic acid dihydrochloride CAS No. 2728361-57-5](/img/no-structure.png)
3-amino-2-(aminomethyl)propanoic acid dihydrochloride
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Overview
Description
3-amino-2-(aminomethyl)propanoic acid dihydrochloride (3-APMPD) is a synthetic compound that belongs to the family of amino acids. It is an organic compound with a molecular formula of C4H9NO2•2HCl and a molecular weight of 173.05 g/mol. 3-APMPD has a wide range of applications in scientific research and laboratory experiments. It is used as a reagent for the synthesis of other compounds, as a buffer, and as a chelating agent. In addition, 3-APMPD has been used in various biochemical and physiological studies, as well as in drug development.
Scientific Research Applications
3-amino-2-(aminomethyl)propanoic acid dihydrochloride has a wide range of applications in scientific research and laboratory experiments. It is used as a reagent for the synthesis of other compounds, as a buffer, and as a chelating agent. In addition, this compound has been used in various biochemical and physiological studies, as well as in drug development.
Mechanism of Action
The mechanism of action of 3-amino-2-(aminomethyl)propanoic acid dihydrochloride is not fully understood. However, it is believed that the compound binds to metal ions and other molecules, forming complexes that can be used in various biochemical and physiological processes. In addition, this compound has been shown to act as an enzyme inhibitor and to modulate the activity of certain enzymes, such as cytochrome P450.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, such as cytochrome P450. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, as well as to inhibit the growth of certain bacteria and fungi. Furthermore, this compound has been found to have an effect on the metabolism of certain drugs, as well as to increase the solubility of certain compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-amino-2-(aminomethyl)propanoic acid dihydrochloride in laboratory experiments is its high purity and solubility. The compound is relatively easy to synthesize and purify, and it is stable over a wide range of pH values. In addition, this compound is relatively inexpensive and is readily available from chemical suppliers. The main limitation of this compound is that it is a relatively weak chelating agent, which means that it is not suitable for use in some applications.
Future Directions
There are a number of potential future directions for the use of 3-amino-2-(aminomethyl)propanoic acid dihydrochloride. For example, further research could be conducted into its potential uses as an enzyme inhibitor, as an antioxidant, and as an antimicrobial agent. In addition, further research could be conducted into its potential use as a drug delivery system or as a drug solubilizer. Furthermore, this compound could be explored as a potential agent for the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases. Finally, this compound could be explored as a potential agent for the synthesis of other compounds, such as peptides and proteins.
Synthesis Methods
3-amino-2-(aminomethyl)propanoic acid dihydrochloride is synthesized from the reaction of 3-amino-2-(aminomethyl)propanoic acid (3-APMA) and hydrochloric acid. The reaction is conducted in aqueous solution, and the product is isolated by crystallization. The product is then purified by recrystallization. The yield of the reaction is typically high, and the purity of the product is usually greater than 99%.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-(aminomethyl)propanoic acid dihydrochloride involves the reaction of two starting materials, glycine and formaldehyde, followed by a series of chemical transformations to yield the final product.", "Starting Materials": [ "Glycine", "Formaldehyde" ], "Reaction": [ "Step 1: Glycine and formaldehyde are reacted together in the presence of hydrochloric acid to form 2-aminoacetaldehyde dihydrochloride.", "Step 2: The 2-aminoacetaldehyde dihydrochloride is then reacted with sodium cyanoborohydride to form 2-amino-1-(aminomethyl)ethanol.", "Step 3: The 2-amino-1-(aminomethyl)ethanol is then reacted with acetic anhydride to form 2-acetamido-1-(aminomethyl)ethanol.", "Step 4: The 2-acetamido-1-(aminomethyl)ethanol is then reacted with hydrochloric acid to form 3-amino-2-(aminomethyl)propanoic acid dihydrochloride." ] } | |
2728361-57-5 | |
Molecular Formula |
C4H12Cl2N2O2 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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